Cas no 1448056-60-7 (N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1448056-60-7
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 6474766
• PubChem ID: 71807904
• Update Time: 2025-05-20

N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide
• AKOS024562395
• N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
• 1448056-60-7
• F6439-4252
• N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]-2-thiophen-2-ylacetamide
• N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C16H16N4OS/c21-16(12-13-4-3-11-22-13)18-8-10-20-9-6-15(19-20)14-5-1-2-7-17-14/h1-7,9,11H,8,10,12H2,(H,18,21)
• InChI Key： BBKQOYUOBHYJIV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCCN1C=CC(C2C=CC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 312.10448232g/mol
• Monoisotopic Mass: 312.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88Ų

Additional information on N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide

Introduction to N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)}-2-(thiophen-2-yl)acetamide and Its Significance in Modern Chemical Biology

N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)}-2-(thiophen-2-yl)acetamide, a compound with the CAS number 1448056-60-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of pyridin-2-yl and thiophen-2-yl moieties within its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The molecular architecture of N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)}-2-(thiophen-2-yl)acetamide is meticulously designed to facilitate specific biochemical interactions. The presence of the pyridin-2-yl group enhances its binding affinity to certain enzymes and receptors, while the thiophen-2-yl moiety contributes to its stability and solubility. These properties make the compound an attractive scaffold for the development of novel therapeutic agents targeting various diseases.

In recent years, significant advancements have been made in understanding the role of heterocyclic compounds in medicinal chemistry. The integration of pyridine, pyrazole, and thiophene derivatives into drug molecules has led to the discovery of several potent pharmacological agents. N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)}-2-(thiophen-2-yloxy))acetamide is no exception, as it exemplifies the innovative approaches being employed to design molecules with enhanced biological activity.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process begins with the functionalization of the pyridine ring, followed by the introduction of the pyrazole and thiophene moieties. Each step is carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, underscores the compound's complexity and the sophistication of modern chemical methodologies.

Beyond its synthetic significance, N-{2}-3-(CAS NO 1448056607 ) exhibits intriguing pharmacological properties. Preliminary studies have demonstrated its ability to modulate key biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The dual functionality provided by the pyridine-thiophene juxtaposition allows for precise targeting of disease-related proteins and enzymes. This dual targeting capability is particularly valuable in developing combination therapies that can address multiple aspects of a disease simultaneously.

The potential applications of this compound are vast and span across various therapeutic areas. In oncology, for instance, N-{2}-3-(CAS NO 1448056607 ) has shown promise in inhibiting key enzymes involved in tumor growth and metastasis. Its ability to disrupt signaling pathways that promote cancer cell survival makes it a compelling candidate for further preclinical investigation. Similarly, in neurology, the compound's interaction with neurotransmitter receptors suggests its utility in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N-{2}-3-(CAS NO 1448056607 ) also holds significance in academic research. Its unique structure serves as a valuable tool for studying molecular recognition processes and developing new computational models for drug design. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights that inform the design of future generations of drugs.

The latest research findings continue to expand our understanding of N-{2}-3-(CAS NO 1448056607 ). Recent studies have highlighted its role in modulating immune responses, making it a potential candidate for immunotherapy applications. The compound's ability to interact with immune cells without causing significant toxicity is particularly noteworthy. This finding opens up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

The development of novel drug candidates like N-{2}-3-(CAS NO 1448056607 ) is not without challenges. Ensuring optimal pharmacokinetic properties such as bioavailability, metabolic stability, and solubility are critical factors that must be addressed during drug development. However, advances in computational chemistry and high-throughput screening have made it increasingly feasible to identify promising candidates early in the discovery process.

In conclusion, N-{2}-3-(CAS NO 1448056607 ) stands as a testament to the ingenuity and perseverance of modern chemical biology research. Its unique structure and multifaceted biological activities make it a compelling candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that improve human health.